Cas no 184685-11-8 ((S)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Hydrochloride)

• Product Name: (S)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Hydrochloride
• CAS No: 184685-11-8
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• MDL: MFCD12828690
• CID: 850638
• PubChem ID: 54579841
• Update Time: 2025-05-27

(S)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Hydrochloride
• (1S)-1-(1H-Benzimidazol-2-yl)-2-methyl-1-propanamine hydrochlorid e (1:1)
• 1H-Benzimidazole-2-methanamine, a-(1-methylethyl)-, monohydrochloride, (S)-
• (S)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine, HCl
• AKOS015950555
• CS-0328453
• DB-019459
• (S)-1-(1H-benzo[d]imidazol-2-yl)-2-methylpropan-1-amine hydrochloride
• AC4964
• (S)-1-(1H-BENZIMIDAZOL-2-YL)-2-METHYLPROPYLAMINEHYDROCHLORIDE
• (1S)-1-(1H-benzimidazol-2-yl)-2-methylpropan-1-amine;hydrochloride
• 184685-11-8
• (S)-(-)-2-(a-(i-propyl)methanamine)-1H-benzimidazole, min. 98per cent (S)-i-Pr-BIMAH
• (S)-(-)-2-(a-(i-propyl)methanamine)-1H-benzimidazole, min. 98% (S)-i-Pr-BIMAH

• MDL： MFCD12828690
• Inchi： 1S/C11H15N3.ClH/c1-7(2)10(12)11-13-8-5-3-4-6-9(8)14-11;/h3-7,10H,12H2,1-2H3,(H,13,14);1H/t10-;/m0./s1
• InChI Key： CYUBREHSYAXDSI-PPHPATTJSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1[C@H](C(C)C)N

Computed Properties

• Exact Mass: 225.10300
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 3.72100